Cas no 80577-93-1 (3-Thiophenecarbonitrile,5-acetyl-)

3-Thiophenecarbonitrile,5-acetyl- is a heterocyclic organic compound featuring a thiophene ring substituted with a cyano group at the 3-position and an acetyl group at the 5-position. This structure makes it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The presence of both electron-withdrawing (cyano) and electron-donating (acetyl) groups enhances its reactivity, enabling diverse chemical transformations. Its high purity and stability ensure consistent performance in coupling reactions, cyclizations, and other fine chemical processes. The compound is widely utilized in research and industrial applications due to its versatility and well-characterized properties.

3-Thiophenecarbonitrile,5-acetyl- structure

80577-93-1 structure

Product Name:3-Thiophenecarbonitrile,5-acetyl-

CAS No:80577-93-1

MF:C₇H₅NOS

MW:151.185700178146

MDL:MFCD15142734

CID:707724

PubChem ID:12931818

Update Time:2025-06-09

3-Thiophenecarbonitrile,5-acetyl- Chemical and Physical Properties

Names and Identifiers

- 3-Thiophenecarbonitrile,5-acetyl-
- 5-acetylthiophene-3-carbonitrile
- MFCD15142734
- SY272604
- 80577-93-1
- EN300-1845559
- SCHEMBL18499651
- A937732
- DB-339540
- 3-THIOPHENECARBONITRILE, 5-ACETYL-
- MDL： MFCD15142734
- Inchi： 1S/C7H5NOS/c1-5(9)7-2-6(3-8)4-10-7/h2,4H,1H3
- InChI Key： XOOVGXRAIYZGMI-UHFFFAOYSA-N
- SMILES： S1C=C(C#N)C=C1C(C)=O

Computed Properties

Exact Mass: 151.00918496g/mol
Monoisotopic Mass: 151.00918496g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 193
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 69.1Å²

3-Thiophenecarbonitrile,5-acetyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY272604-1g	5-Acetylthiophene-3-carbonitrile	80577-93-1	≥95%	1g	¥7200.00	2025-04-12
eNovation Chemicals LLC	Y1052457-1g	5-Acetylthiophene-3-carbonitrile	80577-93-1	95%	1g	$825	2024-07-19
Enamine	EN300-1845559-0.05g	5-acetylthiophene-3-carbonitrile	80577-93-1	95%	0.05g	$612.0	2023-11-13
Enamine	EN300-1845559-0.1g	5-acetylthiophene-3-carbonitrile	80577-93-1	95%	0.1g	$640.0	2023-11-13
Enamine	EN300-1845559-0.25g	5-acetylthiophene-3-carbonitrile	80577-93-1	95%	0.25g	$670.0	2023-11-13
Enamine	EN300-1845559-0.5g	5-acetylthiophene-3-carbonitrile	80577-93-1	95%	0.5g	$699.0	2023-11-13
Enamine	EN300-1845559-1g	5-acetylthiophene-3-carbonitrile	80577-93-1	95%	1g	$728.0	2023-11-13
Enamine	EN300-1845559-2.5g	5-acetylthiophene-3-carbonitrile	80577-93-1	95%	2.5g	$1428.0	2023-11-13
Enamine	EN300-1845559-5g	5-acetylthiophene-3-carbonitrile	80577-93-1	95%	5g	$2110.0	2023-11-13
Enamine	EN300-1845559-10g	5-acetylthiophene-3-carbonitrile	80577-93-1	95%	10g	$3131.0	2023-11-13